![molecular formula C10H10BrNO3 B1337221 2-Bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile CAS No. 832674-46-1](/img/structure/B1337221.png)
2-Bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile, also known as 2-BHMB, is an organic compound with a wide range of applications in scientific research. It is a synthetic compound with a molecular formula of C9H10BrNO3, and its structure is composed of a bromine atom, two oxygen atoms, two nitrogen atoms, and a carbon atom. 2-BHMB has been studied for its potential use in medicinal chemistry, biochemistry, and pharmacology. Furthermore, it has been used in laboratory experiments to explore its potential as a drug candidate.
Scientific Research Applications
Spectroscopic and Nonlinear Optical Applications
The molecule 5-Bromo-2-methoxybenzonitrile, which is structurally similar to 2-Bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile, has been extensively studied for its spectroscopic properties and potential applications in nonlinear optics. Quantum mechanical calculations, specifically Density Functional Theory (DFT), have been utilized to predict geometrical parameters such as bond length, bond angle, and dihedral angle. Additionally, the molecule's potential for frequency doubling and Second Harmonic Generation (SHG) applications has been highlighted, suggesting its significance in the field of Nonlinear Optical (NLO) properties. The spectroscopic studies, including FT-IR and FT-Raman spectra, support these findings, indicating the molecule's utility in optical applications (Kumar & Raman, 2017).
Biotransformation Studies
Bromoxynil (3,5‐dibromo‐4‐hydroxybenzonitrile), which shares a bromo and benzonitrile group with this compound, has been studied for its anaerobic biodegradability. The degradation of bromoxynil and its aerobic transformation product under various anaerobic conditions such as methanogenic, sulfidogenic, and Fe(III)‐reducing conditions has been observed. The study reveals a reductive debromination process, leading to the formation of cyanophenol and phenol as metabolites, and indicates the potential for further degradation to carbon dioxide (Knight, Berman & Häggblom, 2003).
Synthesis of Biologically Active Compounds
The molecule 3-bromo-4-isobutyloxyphenyl carbothioamide, which shares structural similarities with the compound of interest, has been synthesized as an important intermediate in biologically active compounds, notably febuxostat. The synthesis involves bromination, oxyalkylation, and thioamidation, starting from commercially available 4-hydroxybenzonitrile. This process emphasizes the relevance of bromo and benzonitrile functional groups in the synthesis of biologically significant compounds (Wang et al., 2016).
Properties
IUPAC Name |
2-bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO3/c1-14-9-4-7(6-12)8(11)5-10(9)15-3-2-13/h4-5,13H,2-3H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEYASXGZDIWRMO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C#N)Br)OCCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30427428 |
Source
|
Record name | 2-bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30427428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
832674-46-1 |
Source
|
Record name | 2-Bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=832674-46-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30427428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.